2-Amino-5-nitropyrimidine: Structural Properties and Synthetic Utility
2-Amino-5-nitropyrimidine: Structural Properties and Synthetic Utility
Topic: 2-Nitropyrimidin-5-amine (Structural Analysis & Functional Isomerism) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Correcting the Isomer: A Guide to the Stable "Push-Pull" Pyrimidine Scaffold
Executive Summary & Structural Distinction
In the context of heterocyclic chemistry and drug development, the nomenclature "2-Nitropyrimidin-5-amine" refers to a specific arrangement of substituents on the pyrimidine ring. However, strict chemical stability rules dictate that the isomer 2-Amino-5-nitropyrimidine (CAS 3075-84-1) is the predominant, stable, and industrially relevant species.
This guide focuses on 2-Amino-5-nitropyrimidine , the standard intermediate for kinase inhibitors and antifolates. It also provides a mechanistic critique of the theoretical "2-nitro-5-amino" isomer to satisfy the structural inquiry.
The "Forbidden" Position: Why 2-Nitro-5-aminopyrimidine is Rare
The pyrimidine ring is electron-deficient ($ \pi $-deficient). The 2, 4, and 6 positions are naturally electrophilic.
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2-Amino-5-nitropyrimidine (Stable): The amino group at C2 acts as a strong Electron Donating Group (EDG), pushing electron density into the ring (via resonance) and stabilizing the nitrogen-rich core. The nitro group at C5 acts as an electron sink, creating a stable "push-pull" electronic system.
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2-Nitro-5-aminopyrimidine (Unstable/Reactive): Placing a nitro group (strong Electron Withdrawing Group, EWG) at the already electron-deficient C2 position creates a "super-electrophilic" center. This C2 carbon becomes highly susceptible to nucleophilic attack (even by water or the molecule's own amine), leading to rapid displacement of the nitro group or ring degradation.
Physicochemical Properties (2-Amino-5-nitropyrimidine)
The following data characterizes the stable isomer used in pharmaceutical manufacturing.
| Property | Value / Description | Context |
| IUPAC Name | 5-Nitro-2-pyrimidinamine | Standard nomenclature |
| CAS Number | 3075-84-1 | Primary identifier |
| Molecular Formula | High nitrogen content | |
| Molecular Weight | 140.10 g/mol | Fragment-like scaffold |
| Appearance | Yellow to greenish-yellow crystalline powder | Typical of nitro-aromatics |
| Melting Point | 207–209 °C | Indicates strong intermolecular H-bonding |
| pKa (Calculated) | ~2.5 (protonation at ring N) | Weakly basic due to nitro deactivation |
| Solubility | DMSO, DMF (High); Water (Low); Ethanol (Moderate) | Polar aprotic solvents preferred |
Synthetic Methodology
The synthesis of 2-Amino-5-nitropyrimidine is a classic example of Electrophilic Aromatic Substitution (EAS) on a deactivated heteroaromatic ring.
Protocol: Nitration of 2-Aminopyrimidine
Principle: The amino group at C2 activates the C5 position (para-like orientation) sufficiently to allow nitration, despite the ring's inherent electron deficiency.
Step-by-Step Workflow:
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Reagents: 2-Aminopyrimidine (Start Material), Sulfuric Acid (
, solvent/catalyst), Fuming Nitric Acid ( , nitrating agent). -
Dissolution: Dissolve 2-aminopyrimidine in concentrated
at 0–5 °C. Control: Maintain low temp to prevent exotherms. -
Nitration: Add fuming
dropwise. The temperature must not exceed 10 °C during addition. -
Reaction: Allow to warm to ambient temperature (20–25 °C) and stir for 2–4 hours.
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Quench: Pour the reaction mixture over crushed ice. The product precipitates as a yellow solid.
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Purification: Neutralize with
to pH ~6–7, filter, wash with cold water, and recrystallize from ethanol.
Visualization: Synthesis & Reduction Pathway
The following diagram illustrates the synthesis of the nitro-compound and its subsequent reduction to the di-amine (a key drug precursor).
Caption: Synthetic route from 2-aminopyrimidine to 2,5-diaminopyrimidine via the stable nitro intermediate.
Reactivity Profile & Applications
The chemical behavior of 2-Amino-5-nitropyrimidine is defined by the competition between the electron-withdrawing nitro group and the electron-donating amino group.
A. Reduction (The Primary Application)
The most critical reaction is the reduction of the nitro group to an amine, yielding 2,5-diaminopyrimidine .
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Method: Catalytic hydrogenation (
, Pd/C) or chemical reduction (Fe/HCl, ). -
Utility: The resulting diamine is a "privileged scaffold" in medicinal chemistry, serving as the core for CDK (Cyclin-dependent kinase) and JAK (Janus kinase) inhibitors. The C2 and C5 amines provide orthogonal handles for derivatization.
B. Nucleophilic Displacement (Activation Required)
The 2-amino group is generally unreactive toward displacement due to resonance stabilization. However, it can be converted to a better leaving group via diazotization (Sandmeyer-type chemistry), though this is unstable on pyrimidines.
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Alternative: To functionalize C2, chemists often start with 2-chloro-5-nitropyrimidine (synthesized separately) and perform
with various amines.
C. Ring Electrophilicity
The presence of the nitro group makes the C4/C6 positions slightly more susceptible to nucleophilic attack compared to the non-nitrated parent, but the C2-amino group mitigates this.
Drug Development Context
2-Amino-5-nitropyrimidine derivatives are ubiquitous in oncology research.
Mechanism of Action (Scaffold Level)
In kinase inhibitors, the pyrimidine ring often acts as the "hinge binder."
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Hinge Region Binding: The pyrimidine nitrogens (N1 or N3) and the exocyclic amine (at C2) form hydrogen bonds with the ATP-binding pocket of the kinase.
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Vector Extension: The substituent at C5 (derived from the nitro group) projects into the solvent-exposed region or the hydrophobic back-pocket, determining selectivity.
Visualization: Electronic "Push-Pull" Map
This diagram details the electronic distribution that dictates the molecule's reactivity and binding properties.
Caption: Electronic push-pull system: C2-Amino donation counteracts C5-Nitro withdrawal, ensuring stability.
Safety & Handling (SDS Summary)
While stable, 2-Amino-5-nitropyrimidine requires standard chemical hygiene.
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Hazard Classification: Irritant (Skin/Eye/Respiratory).
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Signal Word: Warning.
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P-Statements:
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P261: Avoid breathing dust/fume.
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P280: Wear protective gloves/eye protection.
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Stability: Stable under normal temperatures. Incompatible with strong oxidizing agents and strong acids.
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Decomposition: Emits toxic fumes of carbon oxides and nitrogen oxides (
) under fire conditions.
References
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PubChem. (2024). Compound Summary: 2-Amino-5-nitropyrimidine. National Library of Medicine. Retrieved from [Link]
- Bartholomew, D. (2000). Pyrimidines. In: Heterocyclic Chemistry. This standard text details the nitration patterns of aminopyrimidines. (Textbook Reference).
